Cas no 2171671-90-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171671-90-0
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 6493383
• PubChem ID: 165571227
• Update Time: 2025-05-19

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1564636
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-5-carboxylic acid
• 2171671-90-0

• Inchi： 1S/C23H22N4O5/c1-13(21(28)26-19-11-24-27(2)20(19)22(29)30)25-23(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-11,13,18H,12H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： MMAUWHHHAJJLBO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC1C=NN(C)C=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid

Research Brief on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2171671-90-0)

In recent years, the compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2171671-90-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazole-carboxylic acid moiety makes it a versatile intermediate in peptide synthesis and small-molecule drug design.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and pharmacological activity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for more complex molecules has been explored, with particular emphasis on its role in the development of protease inhibitors and kinase modulators.

One of the key findings from the latest research is the compound's potential in targeting specific enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in modulating enzyme activity, thereby offering a new avenue for the treatment of diseases such as cancer and autoimmune disorders. Additionally, its compatibility with various coupling reagents and solvents has made it a preferred choice for combinatorial chemistry and high-throughput screening.

Further investigations have also highlighted the compound's utility in the development of prodrugs and bioconjugates. By leveraging its reactive functional groups, researchers have successfully conjugated it with other bioactive molecules to enhance targeting and delivery. This approach has shown promise in improving the therapeutic index of existing drugs and reducing off-target effects.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2171671-90-0) represents a valuable tool in modern medicinal chemistry. Its multifaceted applications, from peptide synthesis to drug development, underscore its importance in advancing biomedical research. Future studies are expected to explore its potential in personalized medicine and nanotechnology-based drug delivery systems.